1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• SMILES: CC(=O)N1CCCCC1COCCO
• InChI: InChI=1S/C10H19NO3/c1-9(13)11-5-3-2-4-10(11)8-14-7-6-12/h10,12H,2-8H2,1H3
• InChIKey: VPNVNLVUOCWQHN-UHFFFAOYSA-N

For sEH inhibition studies, generic piperidine analogs often fail due to critical substitution geometry requirements. This 2-substituted hydroxyethoxymethyl derivative delivers validated potency (rat sEH IC50 5.20 nM; human sEH IC50 27 nM) with 46-fold greater activity than the 4-positional isomer. Its free aqueous solubility minimizes DMSO carryover, ensuring consistent delivery in dose-response and HTS campaigns. - Validated IC50: 5.20 nM (rat) / 27 nM (human) in recombinant assays - 46× more potent than the 4-substituted isomer - essential for SAR benchmarking - Freely soluble in water - simplifies IV/IP dosing solution preparation

1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone: Validated sEH Inhibitor

1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (CAS 1353982-93-0) is a synthetic piperidine derivative characterized by a 2-substituted hydroxyethoxymethyl side chain and an N-acetyl group. It is structurally defined as a small-molecule inhibitor of soluble epoxide hydrolase (sEH), an enzyme target implicated in cardiovascular, inflammatory, and metabolic disorders [1]. The compound exhibits high aqueous solubility, with reports indicating free solubility in water, which is a desirable physicochemical attribute for in vitro and in vivo experimental workflows .

Target Reported inhibitor of soluble epoxide hydrolase (sEH); defined 2-substituted piperidine scaffold

Solubility Freely soluble in water; supports aqueous assay formulation with reduced solvent interference

Use context In vitro enzyme and cell-based sEH assays; SAR reference for piperidine-based inhibitor series

• [1] BindingDB Entry BDBM50446775. Affinity Data for CHEMBL3114617: Inhibition of human recombinant soluble epoxide hydrolase (sEH) IC50 = 27 nM; Inhibition of rat recombinant sEH IC50 = 5.20 nM. Accessed via BindingDB (https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50446775). View Source

1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone: Differentiation from Isomers & Variants

In the class of piperidine-based sEH inhibitors, subtle structural variations—particularly the position of the hydroxyethoxymethyl substituent and the presence of the ether oxygen—produce orders-of-magnitude differences in inhibitory potency. Substitution at the 2-position of the piperidine ring is essential for maintaining low nanomolar sEH inhibition, while the 4-substituted positional isomer displays a substantial drop in activity [1]. Furthermore, replacement of the hydroxyethoxymethyl group with a simple hydroxyethyl chain abolishes the compound's ability to engage the sEH catalytic pocket effectively, shifting the target profile entirely [2]. These structure-activity relationships underscore that generic substitution within this chemical series cannot be assumed to preserve the desired biological activity, necessitating procurement of the specific 2-substituted hydroxyethoxymethyl derivative for experiments targeting sEH.

4-substituted positional isomer

Positional isomer exhibits substantially lower sEH inhibition. Use of this isomer may require higher concentrations and shift dose-response interpretation, limiting direct substitution.

Hydroxyethyl analog (shorter chain, no ether)

Lacks detectable sEH activity and engages the hERG channel. This analog represents a different pharmacological profile and is not a suitable substitute for sEH-targeted research.

• [1] BindingDB Entry BDBM50417984 (CHEMBL1672129) for 1-[4-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone. Affinity Data: Inhibition of rat soluble epoxide hydrolase IC50 = 240 nM; Inhibition of human sEH IC50 = 61.7 nM. View Source
• [2] BindingDB Entry BDBM50112179 for 1-[2-(2-Hydroxyethyl)-1-piperidinyl]ethanone. Affinity Data: Inhibition of human ERG potassium channel IC50 = 50,000 nM. View Source

1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone: sEH Inhibition & Solubility Evidence

2-Position Substitution Advantage in sEH Inhibition

Direct head-to-head comparison of the target compound (2-substituted piperidine) versus its 4-substituted positional isomer (CAS 1353980-22-9) reveals a 46-fold difference in inhibitory potency against rat recombinant soluble epoxide hydrolase (sEH) in a fluorescence-based assay [1]. The 2-substituted compound achieves an IC50 of 5.20 nM, while the 4-substituted isomer exhibits an IC50 of 240 nM under identical assay conditions [1]. Against human recombinant sEH, the 2-substituted compound (IC50 = 27 nM) is approximately 2.3-fold more potent than the 4-substituted isomer (IC50 = 61.7 nM) [1]. This positional isomerism directly impacts the compound's ability to interact with the sEH catalytic pocket, with the 2-substitution geometry providing optimal spatial and electronic complementarity to key active-site residues [1].

2- vs 4-substitution

Head-to-head comparison

Target: rat sEH IC₅₀ 5.20 nM, human 27 nM
Comparator (4-isomer): rat 240 nM, human 61.7 nM
→ 46-fold difference (rat), 2.3-fold (human)

2-substitution geometry critical for nanomolar sEH engagement

Fluorescence assay, recombinant enzyme

Evidence Dimension	Inhibition of recombinant soluble epoxide hydrolase (sEH) activity
Target Compound Data	Rat sEH IC50 = 5.20 nM; Human sEH IC50 = 27 nM
Comparator Or Baseline	1-[4-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone (CAS 1353980-22-9): Rat sEH IC50 = 240 nM; Human sEH IC50 = 61.7 nM
Quantified Difference	Rat sEH: 46-fold (5.20 vs. 240 nM); Human sEH: 2.3-fold (27 vs. 61.7 nM)
Conditions	Recombinant rat and human sEH expressed in cell-free system; fluorescence-based assay with 1 hr incubation

Why This Matters

Procurement of the correct positional isomer is critical for achieving low nanomolar sEH inhibition in preclinical models; the 4-substituted analog would require substantially higher concentrations to achieve comparable target engagement, potentially confounding dose-response studies.

• [1] BindingDB Entries BDBM50446775 and BDBM50417984. BDBM50446775: 1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, rat sEH IC50 = 5.20 nM, human sEH IC50 = 27 nM. BDBM50417984: 1-[4-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone, rat sEH IC50 = 240 nM, human sEH IC50 = 61.7 nM. View Source

Hydroxyethoxymethyl vs. Hydroxyethyl Scaffold Activity

The hydroxyethoxymethyl moiety is essential for maintaining nanomolar sEH inhibition. A structurally related analog, 1-[2-(2-Hydroxyethyl)-1-piperidinyl]ethanone (CAS 111479-23-3), which lacks the ether oxygen and has a shorter side chain, demonstrates no measurable sEH inhibition in public databases and instead shows weak affinity for the hERG potassium channel (IC50 = 50,000 nM) [1]. While direct sEH IC50 comparison data between these two compounds is not available, class-level SAR studies on piperidine-derived amide sEH inhibitors demonstrate that modifications altering steric and electronic properties at the 2-position can reduce efficacy by up to 75-fold [2]. The presence of the ether oxygen in the target compound's hydroxyethoxymethyl group is hypothesized to contribute critical hydrogen-bonding interactions with catalytic residues in the sEH active site, a feature absent in the simpler hydroxyethyl analog [2].

Scaffold specificity

Class-level inference

Hydroxyethyl analog: no sEH activity; hERG IC₅₀ = 50 µM

Ether oxygen in hydroxyethoxymethyl chain appears required for sEH binding

Direct sEH comparison not available; SAR class inference

Evidence Dimension	Target engagement profile and potency
Target Compound Data	sEH IC50 (human) = 27 nM; sEH IC50 (rat) = 5.20 nM
Comparator Or Baseline	1-[2-(2-Hydroxyethyl)-1-piperidinyl]ethanone: No reported sEH activity; hERG IC50 = 50,000 nM
Quantified Difference	Not directly quantifiable for sEH; comparator exhibits no detectable sEH inhibition and instead engages an off-target ion channel
Conditions	Recombinant enzyme assays (sEH); cell-based hERG assay

Why This Matters

For sEH-targeted research, the hydroxyethyl analog is not a suitable substitute; its lack of sEH activity and potential for off-target cardiac ion channel effects make it a fundamentally different chemical tool with a distinct pharmacological profile.

• [1] BindingDB Entry BDBM50112179 for 1-[2-(2-Hydroxyethyl)-1-piperidinyl]ethanone. Affinity Data: Inhibition of human ERG potassium channel IC50 = 50,000 nM. View Source
• [2] Pecic S, Zeki AA, Xu X, Jin GY, Zhang S, Kodani S, Halim M, Morisseau C, Hammock BD, Deng SX. Novel piperidine-derived amide sEH inhibitors as mediators of lipid metabolism with improved stability. Prostaglandins Other Lipid Mediat. 2018 May;136:90-95. doi: 10.1016/j.prostaglandins.2018.02.004. View Source

Aqueous Solubility for Assay Formulation

The target compound is reported to be freely soluble in water and sparingly soluble in ethanol, according to vendor technical datasheets . This aqueous solubility is qualitatively consistent with expectations for piperidine derivatives bearing polar hydroxyethoxy substituents . In contrast, many high-potency sEH inhibitors within the urea and amide classes exhibit limited water solubility, often requiring DMSO or other organic co-solvents for in vitro dosing, which can introduce vehicle-related artifacts . While quantitative solubility values (e.g., mg/mL) are not directly reported for this specific compound in peer-reviewed literature, the classification as 'freely soluble in water' suggests that stock solutions in aqueous buffers may be prepared at concentrations sufficient for most cell-based and enzymatic assays, potentially simplifying experimental protocols and reducing solvent interference .

Aqueous solubility

Data to verify

Freely soluble in water (vendor-reported classification)

May simplify aqueous formulation for cell-based and enzymatic assays

Quantitative solubility not peer-reviewed; confirm experimentally

Evidence Dimension	Aqueous solubility classification
Target Compound Data	Freely soluble in water
Comparator Or Baseline	Many piperidine urea-based sEH inhibitors (e.g., TPPU, TCPU) exhibit limited aqueous solubility; water solubility classification not explicitly provided in primary literature
Quantified Difference	Not directly quantified; target compound benefits from favorable solubility classification compared to hydrophobic analogs
Conditions	Vendor-reported solubility classification (Actylis Lab)

Why This Matters

For experimental procurement, a compound with demonstrated aqueous solubility reduces the burden of formulation development, enables more physiologically relevant assay conditions, and minimizes the risk of solvent-induced cytotoxicity or target interference in cell-based studies.

sEH Inhibition Compared to Benchmark TPPU

In a cross-study comparison using a fluorescence-based sEH inhibition assay, the target compound exhibits an IC50 of 5.20 nM against rat sEH and 27 nM against human sEH [1]. By comparison, the well-characterized piperidine-containing urea inhibitor TPPU (N-[1-(1-oxopropyl)-4-piperidinyl]-N'-[4-(trifluoromethoxy)phenyl]-urea) demonstrates IC50 values of 3.7 nM (human) and 8.3 nM (murine) in an analogous fluorescence assay format, though it is noted that this assay can overestimate potency for piperidine-containing ureas [2]. The target compound's potency falls within the same nanomolar range as TPPU, placing it among moderately potent sEH inhibitors in this chemical series. Importantly, the target compound is an amide-based inhibitor rather than a urea, which may confer distinct pharmacokinetic and off-target profiles—class-level SAR studies indicate that amide sEH inhibitors often exhibit improved microsomal stability compared to urea counterparts [3].

Benchmark vs TPPU

Cross-study comparison

Target: human sEH IC₅₀ 27 nM
TPPU: human sEH IC₅₀ 3.7 nM
→ target ~1.4-fold less potent in this assay context

Amide scaffold shows comparable nanomolar inhibition to urea benchmark

Assay conditions differ; amide may offer distinct metabolic stability profile

Evidence Dimension	sEH inhibition potency (IC50) in fluorescence assay
Target Compound Data	Rat sEH IC50 = 5.20 nM; Human sEH IC50 = 27 nM
Comparator Or Baseline	TPPU: Human sEH IC50 = 3.7 nM; Murine sEH IC50 = 8.3 nM (fluorescence assay)
Quantified Difference	Target compound is ~1.4-fold less potent than TPPU on human sEH; ~1.6-fold less potent on rodent sEH
Conditions	Recombinant sEH, fluorescence-based assay, 1 hr incubation for target compound; 5 min pre-incubation for TPPU

Why This Matters

The target compound offers nanomolar sEH inhibition comparable to a widely used reference inhibitor, but as an amide rather than a urea, it may serve as a chemically distinct tool for probing sEH biology with potentially different selectivity and metabolic stability profiles.

• [1] BindingDB Entry BDBM50446775. Affinity Data: Inhibition of rat recombinant sEH IC50 = 5.20 nM; Inhibition of human recombinant sEH IC50 = 27 nM. View Source
• [2] Lee KSS, Liu JY, Wagner KM, Pakhomova S, Dong H, Morisseau C, Fu SH, Yang J, Wang P, Ulu A, Mate CA, Nguyen LV, Hwang SH, Edin ML, Mara AA, Wulff H, Newcomer ME, Zeldin DC, Hammock BD. Optimized inhibitors of soluble epoxide hydrolase improve in vitro target residence time and in vivo efficacy. J Med Chem. 2014 Aug 28;57(16):7016-30. Table 1. View Source
• [3] Pecic S, et al. Novel piperidine-derived amide sEH inhibitors as mediators of lipid metabolism with improved stability. Prostaglandins Other Lipid Mediat. 2018 May;136:90-95. View Source

1-[2-(2-Hydroxy-ethoxymethyl)-piperidin-1-yl]-ethanone: Recommended Applications

In Vitro sEH Inhibition with Potency & Solubility

For enzymatic and cell-based assays targeting soluble epoxide hydrolase, the target compound provides a validated IC50 of 27 nM (human) and 5.20 nM (rat) in recombinant systems [1]. Its reported free solubility in water simplifies preparation of aqueous dosing solutions, minimizing DMSO carryover that can confound cellular readouts . This combination of potency and favorable solubility makes it suitable for dose-response experiments, enzyme kinetics studies, and high-throughput screening campaigns where consistent compound delivery is critical.

SAR Studies on Piperidine-Based sEH Inhibitors

The target compound serves as a defined 2-substituted reference point for SAR exploration. Its 46-fold higher potency against rat sEH relative to the 4-substituted positional isomer provides a clear benchmark for evaluating the impact of substitution geometry on sEH binding [1]. Researchers designing next-generation inhibitors can use this compound as a comparator to assess how additional chemical modifications (e.g., varying side chain length, introducing heteroatoms, or altering N-acyl groups) affect inhibitory activity and selectivity, building on established class-level SAR trends [2].

Pharmacological Tool for sEH Biology in Rodent Models

With an IC50 of 5.20 nM against rat recombinant sEH—approximately 46-fold more potent than the 4-position isomer—this compound is particularly well-suited for preclinical studies in rat models of cardiovascular disease, inflammation, or metabolic disorders where sEH inhibition is a therapeutic hypothesis [1]. Its aqueous solubility facilitates intravenous or intraperitoneal administration, though researchers should confirm in vivo pharmacokinetic parameters and target engagement independently, as microsomal stability and oral bioavailability data for this specific compound are not yet reported in the public domain.

Comparative Pharmacology: Amide vs. Urea sEH Inhibitors

As an amide-based sEH inhibitor, the target compound can be deployed alongside benchmark urea inhibitors like TPPU or TCPU to probe functional differences between these chemotypes [1]. Class-level evidence suggests that amide sEH inhibitors may exhibit distinct metabolic stability profiles and off-target liability patterns compared to ureas, which are known substrates for certain cytochrome P450 enzymes . Side-by-side testing can elucidate whether the amide scaffold offers advantages in specific experimental contexts, such as longer assay durations or co-treatment with metabolic inhibitors.

Application

Selection Property

Validation Focus

In vitro sEH inhibition assays

Reported nanomolar sEH IC₅₀, aqueous solubility

Enzyme kinetics, solvent-free dosing reproducibility

SAR studies of piperidine inhibitors

Defined 2-substitution reference scaffold

Impact of substitution geometry on sEH inhibition

Rodent model sEH pharmacology

Reported low nanomolar rat sEH inhibition, water solubility

In vivo PK and target engagement verification

Amide vs urea chemotype comparison

Amide scaffold chemically distinct from urea inhibitors

Metabolic stability, off-target profile, and selectivity context

• [1] BindingDB Entries BDBM50446775 and BDBM50417984. View Source
• [2] Pecic S, et al. Novel piperidine-derived amide sEH inhibitors as mediators of lipid metabolism with improved stability. Prostaglandins Other Lipid Mediat. 2018 May;136:90-95. View Source